Cas no 1804720-84-0 (3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1804720-84-0
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857720
• Update Time: 2025-10-28

3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-3-4-1-6(9(11)12)14-5(8(4)13)2-7(15)16/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： KOCMCHOTYLDMBM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(CC(=O)O)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804720-84-0)

3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804720-84-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and carboxylic acid functionalities, coupled with the distinct bromomethyl and difluoromethyl substituents, provides a versatile platform for further chemical modifications and derivatization, making it an attractive candidate for drug discovery programs.

The bromomethyl group at the 4-position of the pyridine ring introduces a reactive site that can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains or heterocyclic structures. This reactivity is particularly useful in constructing more complex molecules such as kinase inhibitors or other enzyme-targeting agents. Meanwhile, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in many drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The amino group at the 3-position offers another site for functionalization, enabling the attachment of pharmacophoric elements or modifications that can fine-tune the pharmacological properties of derived compounds. Additionally, the carboxylic acid moiety at the 2-position provides a further opportunity for conjugation or salt formation, which can improve solubility and bioavailability in potential drug formulations. These multiple reactive sites make 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid a multifaceted building block in synthetic chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurological disorders. The structural motifs present in 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid align well with many pharmacological targets. For instance, pyridine derivatives are frequently found in kinase inhibitors due to their ability to interact effectively with ATP-binding pockets. The incorporation of fluorine atoms has been widely reported to improve drug-like properties, including lipophilicity and selectivity.

Recent studies have highlighted the potential of fluorinated pyridines as key components in antiviral and anticancer therapies. Researchers have demonstrated that substituents like difluoromethyl can enhance binding affinity to viral proteases or kinases involved in cancer progression. Similarly, the bromomethyl group has been exploited in designing molecules that can undergo click chemistry reactions with azides or tetrazoles, facilitating rapid and efficient synthesis of conjugated polymers or drug candidates.

The carboxylic acid functionality has also been utilized in prodrug strategies, where it can be converted into esters or amides to improve oral bioavailability or targeted delivery. This versatility underscores the importance of 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid as a scaffold for medicinal chemistry innovation.

One notable application of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators in many cellular processes but are notoriously difficult to inhibit with traditional small-molecule drugs due to their large binding surfaces and lack of well-defined binding pockets. However, pyridine-based molecules like this one have shown promise in disrupting PPIs by occupying specific hydrophobic pockets or by inducing conformational changes in the target proteins.

Another emerging area where this compound is being explored is in photodynamic therapy (PDT). The presence of electron-withdrawing groups such as difluoromethyl can enhance light absorption properties, making pyridine derivatives suitable candidates for photosensitizer development. PDT involves the use of light-sensitive compounds that generate reactive oxygen species upon irradiation, leading to targeted cell death. The structural features of 3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid make it an interesting candidate for designing novel photosensitizers with improved efficacy and selectivity.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromomethyl group and fluorination techniques to incorporate the difluoromethyl moiety. The final step usually involves carboxylation at the 2-position, which can be achieved through various methods such as oxidation or reaction with carbon dioxide under acidic conditions.

In conclusion,3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804720-84-0) represents a promising scaffold for pharmaceutical research due to its diverse functional groups and potential applications across multiple therapeutic areas. Its unique structural features enable it to serve as an intermediate for synthesizing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for fluorinated pyridines and other heterocyclic compounds,3-Amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-acetic acid is likely to remain a key player in drug discovery efforts aimed at addressing some of today's most pressing medical challenges.